Cas no 1378852-94-8 (4-(difluoromethyl)cyclohexane-1-carboxylic acid)

4-(Difluoromethyl)cyclohexane-1-carboxylic acid is a fluorinated cyclohexane derivative characterized by the presence of a difluoromethyl group at the 4-position and a carboxylic acid functionality at the 1-position. This compound is of interest in medicinal and agrochemical research due to its potential as a building block for the synthesis of biologically active molecules. The difluoromethyl group enhances metabolic stability and lipophilicity, while the carboxylic acid moiety allows for further derivatization. Its rigid cyclohexane backbone contributes to conformational stability, making it a valuable intermediate in the development of pharmaceuticals and specialty chemicals. The compound is typically handled under standard laboratory conditions, requiring appropriate storage to maintain purity.

4-(difluoromethyl)cyclohexane-1-carboxylic acid structure

1378852-94-8 structure

Product Name:4-(difluoromethyl)cyclohexane-1-carboxylic acid

CAS No:1378852-94-8

MF:C₈H₁₂F₂O₂

MW:178.176489830017

CID:4595080

PubChem ID:59569079

Update Time:2025-05-26

4-(difluoromethyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 4-(difluoromethyl)cyclohexane-1-carboxylic acid
- Cyclohexanecarboxylic acid, 4-(difluoromethyl)-
- trans-4-(difluoromethyl)cyclohexane-1-carboxylic acid
- (1r,4r)-4-(Difluoromethyl)cyclohexanecarboxylic acid
- 4-(Difluoromethyl)cyclohexanecarboxylic acid
- AT12695
- AT29646
- Inchi： 1S/C8H12F2O2/c9-7(10)5-1-3-6(4-2-5)8(11)12/h5-7H,1-4H2,(H,11,12)
- InChI Key： YYQCHCJHDZCDSW-UHFFFAOYSA-N
- SMILES： FC(C1CCC(C(=O)O)CC1)F

Computed Properties

Exact Mass: 178.081
Monoisotopic Mass: 178.081
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 162
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 37.3

4-(difluoromethyl)cyclohexane-1-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM389997-250mg	4-(difluoromethyl)cyclohexane-1-carboxylic acid	1378852-94-8	95%+	250mg	$435	2023-02-02
Chemenu	CM389997-500mg	4-(difluoromethyl)cyclohexane-1-carboxylic acid	1378852-94-8	95%+	500mg	$580	2023-02-02
Chemenu	CM389997-1g	4-(difluoromethyl)cyclohexane-1-carboxylic acid	1378852-94-8	95%+	1g	$726	2023-02-02
Enamine	EN300-133527-0.05g	4-(difluoromethyl)cyclohexane-1-carboxylic acid	1378852-94-8	95%	0.05g	$315.0	2023-04-25
Enamine	EN300-133527-0.1g	4-(difluoromethyl)cyclohexane-1-carboxylic acid	1378852-94-8	95%	0.1g	$470.0	2023-04-25
Enamine	EN300-133527-0.25g	4-(difluoromethyl)cyclohexane-1-carboxylic acid	1378852-94-8	95%	0.25g	$672.0	2023-04-25
Enamine	EN300-133527-0.5g	4-(difluoromethyl)cyclohexane-1-carboxylic acid	1378852-94-8	95%	0.5g	$1058.0	2023-04-25
Enamine	EN300-133527-1.0g	4-(difluoromethyl)cyclohexane-1-carboxylic acid	1378852-94-8	95%	1g	$1357.0	2023-04-25
Enamine	EN300-133527-2.5g	4-(difluoromethyl)cyclohexane-1-carboxylic acid	1378852-94-8	95%	2.5g	$2660.0	2023-04-25
Enamine	EN300-133527-5.0g	4-(difluoromethyl)cyclohexane-1-carboxylic acid	1378852-94-8	95%	5g	$3935.0	2023-04-25